Cas no 1808441-62-4 (3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide)

3-Methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide is a heterocyclic compound featuring a 1,2-oxazole core substituted with a methoxy group at the 3-position and a carboxamide linkage to a 4-(2-oxoazetidin-1-yl)phenyl moiety. This structure combines an oxazole ring, known for its role in medicinal chemistry, with an azetidinone group, which enhances bioactivity and binding affinity. The compound’s design suggests potential utility as an intermediate in pharmaceutical synthesis, particularly for targeting enzymes or receptors where the oxazole and β-lactam (azetidinone) motifs are pharmacologically relevant. Its well-defined molecular architecture offers opportunities for further derivatization, making it a versatile scaffold for drug discovery and biochemical research.

3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide structure

1808441-62-4 structure

Product Name:3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide

CAS No:1808441-62-4

MF:C₁₄H₁₃N₃O₄

MW:287.270723104477

CID:5883097

PubChem ID:100697528

Update Time:2025-05-22

3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- AKOS033717809
- EN300-26601422
- Z1987896281
- 1808441-62-4
- 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide
- Inchi： 1S/C14H13N3O4/c1-20-12-8-11(21-16-12)14(19)15-9-2-4-10(5-3-9)17-7-6-13(17)18/h2-5,8H,6-7H2,1H3,(H,15,19)
- InChI Key： PCKBOZKACYLBGR-UHFFFAOYSA-N
- SMILES： O=C1CCN1C1C=CC(=CC=1)NC(C1=CC(=NO1)OC)=O

Computed Properties

Exact Mass: 287.09060590g/mol
Monoisotopic Mass: 287.09060590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 84.7Å²

3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26601422-0.05g		1808441-62-4	90%	0.05g	$212.0	2023-09-13

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Additional information on 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide

Comprehensive Overview of 3-Methoxy-N-[4-(2-Oxoazetidin-1-yl)Phenyl]-1,2-Oxazole-5-Carboxamide (CAS No. 1808441-62-4)

3-Methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide (CAS No. 1808441-62-4) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2-oxazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both methoxy and 2-oxoazetidin-1-yl moieties in its structure enhances its reactivity and binding affinity to biological targets, making it a promising candidate for drug discovery.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and heterocyclic scaffolds, particularly those with oxazole and azetidinone rings, as they play a critical role in modulating enzyme activity and protein-protein interactions. The compound 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide is no exception, with researchers exploring its potential applications in treating metabolic disorders, neurodegenerative diseases, and even as a crop protection agent. Its CAS number 1808441-62-4 serves as a unique identifier in chemical databases, facilitating global collaboration and data sharing.

The synthesis of 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide typically involves multi-step organic reactions, including amide coupling, cyclization, and functional group transformations. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. Given the rising demand for green chemistry and sustainable synthesis, efforts are underway to optimize its production using eco-friendly catalysts and solvent systems.

From a pharmacological perspective, preliminary studies suggest that this compound may exhibit kinase inhibitory activity, which is highly relevant in the context of cancer therapy and autoimmune diseases. Its oxazole-carboxamide core is structurally analogous to several FDA-approved drugs, underscoring its therapeutic potential. Additionally, its lipophilicity and bioavailability profiles are being investigated to assess its suitability for oral administration.

In the agrochemical sector, 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide is being evaluated for its efficacy as a pesticide or herbicide, owing to its ability to disrupt metabolic pathways in pests and weeds. The compound's mode of action and environmental impact are key areas of focus, aligning with the global push for sustainable agriculture.

As the scientific community continues to explore the applications of CAS No. 1808441-62-4, its commercial viability and scalability remain critical considerations. Patent filings and research publications related to this compound have increased steadily, reflecting its growing importance in both academia and industry. For researchers and stakeholders, understanding its structure-activity relationship (SAR) and toxicological profile will be essential for future developments.

In conclusion, 3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide represents a fascinating intersection of chemistry, biology, and materials science. Its versatility and potential across multiple domains make it a compound worth watching in the coming years. Stay updated with the latest research to uncover its full spectrum of applications.